2-[8-(furan-2-ylmethyl)-7,12-dioxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-trien-11-yl]-N-propylacetamide

• IUPAC Name: 2-[8-(furan-2-ylmethyl)-7,12-dioxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-trien-11-yl]-N-propylacetamide
• InChI: InChI=1S/C17H17N5O4S/c1-2-6-18-13(23)10-21-17(25)22-12-5-8-27-14(12)15(24)20(16(22)19-21)9-11-4-3-7-26-11/h3-5,7-8H,2,6,9-10H2,1H3,(H,18,23)
• InChI Key: NBPISNRWNOUDEG-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C(=O)N2C3=C(C(=O)N(C2=N1)CC4=CC=CO4)SC=C3
• Molecular Formula: C17H17N5O4S
• Molecular Weight: 387.4 g/mol
• CAS No.: 1359397-32-2

Description

2-[8-(furan-2-ylmethyl)-7,12-dioxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-trien-11-yl]-N-propylacetamide is a useful research compound. Its molecular formula is C17H17N5O4S and its molecular weight is 387.41. The purity is usually 95%.
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Scientific Research Applications

DNA Binding and Molecular Interaction

• A study on furamidine, a compound structurally similar to the one , showed it binds tightly to DNA sequences. Furamidine demonstrated stronger binding to DNA compared to berenil, possibly due to direct hydrogen bond interactions with thymine bases in DNA. This suggests potential applications in understanding DNA-drug interactions and designing drugs that target specific DNA sequences (Laughton et al., 1995).

Chemical Synthesis and Reaction Studies

• Furan-2-ylmethyl compounds were found to undergo facile decarboxylative Claisen rearrangement, leading to the synthesis of heteroaromatic products. This study demonstrates the compound's role in synthetic chemistry, particularly in creating complex organic structures (Craig et al., 2005).

Antimicrobial Applications

• A series of compounds including 2-[(arylalkyl)guanidino]-4-[(5-acetamidomethyl)furan-2-yl]thiazoles showed potent antimicrobial activity against Helicobacter pylori. These findings highlight the potential use of furan-2-ylmethyl derivatives in developing new antimicrobial agents (Katsura et al., 1999).

Pharmaceutical Research

• Alpha-furan-2-yl derivatives of alpha-acetamido-N-benzylacetamide were investigated for their anticonvulsant activities. The results indicated that these compounds might have significant therapeutic applications in the treatment of seizures (Kohn et al., 1993).

Antibacterial Activity

• Novel 1-N-substituted cyclized pyrazoline analogues containing furan-2-yl groups exhibited significant in vitro antibacterial activity. These compounds showed promise compared to standard antibiotics like gentamicin and tetracycline, suggesting their potential in antibacterial drug development (Rani et al., 2012).

Plant Growth Inhibition

• N-substituted 2-(2-chloroacetamido)-3-(furan-2-yl)propanamides were synthesized and tested for their root growth-inhibitory activity. This study could lead to agricultural applications, particularly in weed control (Kitagawa et al., 2005).